N,N'-[1,2-Ethanediylbis[oxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)]]bisacetamide

• Molecular Formula: C18H20N10O6
• Molecular Weight: 472.4 g/mol
• IUPAC Name: N-[9-[2-[(2-acetamido-6-oxo-1H-purin-9-yl)methoxy]ethoxymethyl]-6-oxo-1H-purin-2-yl]acetamide
• InChI: InChI=1S/C18H20N10O6/c1-9(29)21-17-23-13-11(15(31)25-17)19-5-27(13)7-33-3-4-34-8-28-6-20-12-14(28)24-18(22-10(2)30)26-16(12)32/h5-6H,3-4,7-8H2,1-2H3,(H2,21,23,25,29,31)(H2,22,24,26,30,32)
• InChI Key: LWEOEZYJXDPGTN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC2=C(C(=O)N1)N=CN2COCCOCN3C=NC4=C3N=C(NC4=O)NC(=O)C

Description

N,N'-[1,2-Ethanediylbis[oxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)]]bisacetamide is a complex organic compound with the molecular formula C18H20N10O6 and a molecular weight of 472.41 g/mol[_{{{CITATION{{{_1{N,N'- [1,2-Ethanediylbis oxymethylene (1,6-dihydro-6-oxo-9H-purine-9,2 ...

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,N'-[1,2-Ethanediylbis[oxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)]]bisacetamide typically involves multi-step organic reactions. The starting materials may include purine derivatives and acetic anhydride, with reaction conditions such as controlled temperature and pH to ensure the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and advanced purification techniques to achieve high purity and yield. The process may also include the use of catalysts to enhance reaction efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) may be used.

• Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) and various halides.

Major Products Formed: The major products formed from these reactions can include oxidized or reduced derivatives of the compound, as well as substituted analogs with different functional groups.

Scientific Research Applications

Chemistry: In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: In biological research, N,N'-[1,2-Ethanediylbis[oxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)]]bisacetamide may be used to study the interactions of purine derivatives with biological macromolecules, such as DNA and proteins.

Medicine: This compound has potential applications in the development of new pharmaceuticals. Its structural similarity to purine bases suggests it could be used in the design of antiviral or anticancer drugs.

Industry: In the industrial sector, this compound may be used in the production of specialty chemicals and materials. Its unique properties can be harnessed for various applications, including coatings, adhesives, and advanced materials.

Mechanism of Action

The mechanism by which N,N'-[1,2-Ethanediylbis[oxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)]]bisacetamide exerts its effects involves its interaction with molecular targets and pathways. The compound may bind to specific enzymes or receptors, leading to biological responses. The exact molecular targets and pathways involved would depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

• Aciclovir: A well-known antiviral medication used to treat herpes simplex virus infections[_{{{CITATION{{{_2{N,N’- [1,2-Ethanediylbis oxymethylene (1,6-dihydro-6-oxo-9H-purine-9,2 ....

• Purine derivatives: Various purine-based compounds used in pharmaceuticals and research.

Uniqueness: N,N'-[1,2-Ethanediylbis[oxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)]]bisacetamide stands out due to its complex structure and potential applications in multiple scientific fields. Its ability to undergo various chemical reactions and its potential use in medicine and industry make it a unique and valuable compound.